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Compound of Interest

Compound Name: Binospirone mesylate

Cat. No.: B051614 Get Quote

Essential Safety and Handling of Binospirone
Mesylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Binospirone mesylate. Given the absence of a specific Safety Data Sheet (SDS) for

Binospirone mesylate, this guidance is based on information for the structurally related

compound, Buspirone Hydrochloride, and general protocols for handling hazardous drugs.

Binospirone mesylate is a research chemical and should be handled with care, assuming it

may have hazardous properties.[1]

Hazard Identification and Immediate Precautions
Binospirone mesylate is an azapirone derivative with anxiolytic effects.[1] While specific

toxicity data for Binospirone mesylate is not readily available, the related compound

Buspirone Hydrochloride is classified as toxic if swallowed and may cause skin and eye

irritation.[2][3][4][5] Therefore, it is prudent to handle Binospirone mesylate as a hazardous

substance.

Key Hazards (based on Buspirone Hydrochloride):

Acute Oral Toxicity: Toxic if swallowed.[2][3][4][5]
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Skin Corrosion/Irritation: May cause skin irritation.[2][3]

Serious Eye Damage/Eye Irritation: May cause eye irritation.[2][3]

Respiratory System: May cause respiratory system irritation upon inhalation of dust.[3]

In case of exposure, follow these first-aid measures:

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[2][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

Skin Contact: Wash with soap and water.[5]

Inhalation: Remove to fresh air.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure during the handling of

Binospirone mesylate. The following table summarizes the recommended PPE for various

laboratory activities.
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Activity Gloves Gown
Eye/Face

Protection

Respiratory

Protection
Other

Weighing/Co

mpounding

(powder)

Double-

gloving with

chemotherap

y-rated

gloves (e.g.,

nitrile) is

recommende

d.[6][7][8]

Disposable,

low-

permeability

gown with

long sleeves

and tight-

fitting cuffs.[7]

[8]

Safety

goggles and

a face shield,

or a full face-

piece

respirator.[6]

[7][9]

A fit-tested

NIOSH-

certified N95

or higher

respirator is

strongly

recommende

d due to the

risk of

airborne

powder.[6]

Head, hair,

and shoe

covers.[6][7]

[9]

Handling

Solutions

Double-

gloving with

chemotherap

y-rated

gloves.[6][7]

[8]

Disposable,

low-

permeability

gown.[7][8]

Safety

goggles or a

face shield to

protect

against

splashes.[6]

[7][9]

Not generally

required if

handled in a

well-

ventilated

area or

chemical

fume hood.

Sleeve

covers may

provide

additional

protection.[6]

Administering

to Animals

Double-

gloving.[6][7]

[8]

Disposable

gown.[7][8]

Safety

goggles and

a face shield

are

recommende

d to prevent

splashes.[6]

[7][9]

Not typically

required.

Spill Cleanup Double-

gloving with

chemotherap

y-rated

gloves.[6][7]

[8]

Disposable,

low-

permeability

gown.[7][8]

Goggles and

a face shield,

or a full face-

piece

respirator.[6]

[7][9]

A fit-tested

NIOSH-

certified N95

or higher

respirator for

Shoe covers.

[6][7][9]
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powder spills.

[6]

Waste

Disposal

Double-

gloving.[6][7]

[8]

Disposable

gown.[7][8]

Safety

goggles.[7][9]

Not typically

required.

Operational and Disposal Plans
A clear and systematic workflow is critical for safely handling Binospirone mesylate from

receipt to disposal. The following diagram outlines the recommended operational workflow.

Caption: Workflow for Safe Handling of Binospirone Mesylate.

Procedural Guidance
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Binospirone mesylate in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area.[5]

Store locked up and away from incompatible materials.[2]

Handling and Compounding:

Always handle Binospirone mesylate in a designated area, such as a chemical fume hood

or a powder containment hood, to minimize inhalation exposure.[5]

Wash hands thoroughly after handling.[2]

Avoid eating, drinking, or smoking in areas where the compound is handled.[4][8]

Spill Management:

In the event of a spill, evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection for powder spills.

For small powder spills, gently cover with an absorbent material to avoid raising dust.

Collect the spilled material and absorbent into a sealed container for disposal as hazardous

waste.

Clean the spill area with a suitable detergent and water.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and spill cleanup debris,

should be considered hazardous waste.

Dispose of contents and containers in accordance with local, regional, and national

regulations.[2][4]

Do not dispose of Binospirone mesylate down the drain.[10]

For laboratory settings, contracting with a licensed biomedical waste disposal company is

the recommended method for pharmaceutical waste disposal.[10]

Empty containers should be triple-rinsed before disposal or recycling, with the rinsate

collected as hazardous waste.

Experimental Protocols: No specific experimental protocols for Binospirone mesylate were

identified in the performed search. Researchers should develop detailed protocols that

incorporate the safety and handling procedures outlined in this document. This includes a

thorough risk assessment for each experimental step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact
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Phone: (601) 213-4426
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